(4-Bromothiazol-2-YL)methanol
Overview
Description
“(4-Bromothiazol-2-YL)methanol” is a chemical compound with the molecular formula C4H4BrNOS. It has a molecular weight of 194.05 . The compound is stored in an inert atmosphere at temperatures between 2-8°C . It is available in either solid or liquid form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C4H4BrNOS/c5-3-2-8-4(1-7)6-3/h2,7H,1H2 . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
“this compound” has a density of 1.9±0.1 g/cm³ . Its boiling point is 288.3±15.0 °C at 760 mmHg . The compound has a vapour pressure of 0.0±0.6 mmHg at 25°C . The enthalpy of vaporization is 55.7±3.0 kJ/mol . The flash point is 128.1±20.4 °C . The index of refraction is 1.642 . The molar refractivity is 36.9±0.3 cm³ . The compound has 2 H bond acceptors and 1 H bond donor . It has 1 freely rotating bond . The polar surface area is 61 Ų . The polarizability is 14.6±0.5 10^-24 cm³ . The surface tension is 63.8±3.0 dyne/cm . The molar volume is 102.1±3.0 cm³ .Scientific Research Applications
Asymmetric Synthesis
(M. Durán-Galván & B. Connell, 2010) developed an efficient method for the synthesis of [1-(Silylmethyl)allenyl]methanols from aldehydes using (4-bromobut-2-ynyl)trimethylsilane, demonstrating (4-Bromothiazol-2-yl)methanol's role in asymmetric synthesis. This process yields compounds with good enantioselectivities, highlighting its potential for creating substances with specific chiral properties.
Precursor to Biomimetic Chelating Ligands
(Ryan B. Gaynor et al., 2023) outlined a method for preparing (4-(Adamantan-1-yl)-1-(isopropyl)-1H-imidazol-2-yl)methanol through a multi-step process, identifying it as a precursor to biomimetic chelating ligands. This underscores the chemical's utility in synthetic chemistry, particularly in the construction of complex molecules for biological applications.
Synthesis of Hydrophilic Polymers
In the work of (K. Vijayakrishna et al., 2008), ionic liquid monomers including methanol derivatives were polymerized to create hydrophilic polymers. This research illustrates this compound's relevance in the synthesis of polymers with potential applications in various fields, including materials science.
Catalysis in Organic Synthesis
(Naina Sarki et al., 2021) described the use of methanol in catalytic reactions, highlighting the broader utility of methanol derivatives in facilitating organic transformations. While this study does not directly mention this compound, it contextualizes the type of chemical reactions where similar compounds could play a critical role.
Molecular Aggregation Studies
Research by (A. Matwijczuk et al., 2016) on molecular aggregation in organic solvents points towards this compound's potential in studying solvent effects on molecular behavior, although the study focuses on different compounds.
Antibacterial Activity and Structural Studies
(M. Shahana & A. Yardily, 2020) synthesized novel compounds for antibacterial activity studies, showcasing the importance of structural characterization in understanding compound activity. This suggests areas where this compound derivatives could be explored for biological applications.
Safety and Hazards
properties
IUPAC Name |
(4-bromo-1,3-thiazol-2-yl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4BrNOS/c5-3-2-8-4(1-7)6-3/h2,7H,1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLYOCGYCIHPZRF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(S1)CO)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4BrNOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10452995 | |
Record name | (4-BROMOTHIAZOL-2-YL)METHANOL | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10452995 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
204513-31-5 | |
Record name | (4-BROMOTHIAZOL-2-YL)METHANOL | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10452995 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (4-bromo-1,3-thiazol-2-yl)methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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